Cas no 879047-62-8 (3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 879047-62-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2129872
• Update Time: 2025-06-14

3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-pyrrolidin-1-ylbenzaldehyde
• 3-Ethoxy-4-pyrrolidin-1-yl-benzaldehyde
• 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde
• 3-ethoxy-4-pyrrolidinylbenzaldehyde
• ST50318442

• Inchi： 1S/C13H17NO2/c1-2-16-13-9-11(10-15)5-6-12(13)14-7-3-4-8-14/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： YQVRGSUOHBRGEQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=CC=1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde

Comprehensive Overview of 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 879047-62-8): Properties, Applications, and Industry Insights

3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 879047-62-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This benzaldehyde derivative combines an ethoxy group and a pyrrolidine ring, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C13H17NO2 and molecular weight of 219.28 g/mol position it as a critical building block in drug discovery pipelines.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde, as researchers seek novel scaffolds for kinase inhibitors and GPCR-targeted therapies. The compound's electron-rich aromatic system enables diverse chemical modifications, addressing current challenges in bioavailability optimization and target selectivity – key focus areas in 2024's pharmaceutical R&D landscape.

From a synthetic chemistry perspective, 879047-62-8 demonstrates remarkable stability under various reaction conditions. Its aldehyde functionality allows for straightforward condensation reactions, while the pyrrolidine moiety contributes to enhanced solubility profiles – a property highly valued in modern fragment-based drug design approaches. These characteristics explain its growing appearance in patent literature for CNS-active compounds and anti-inflammatory agents.

The compound's structure-activity relationship (SAR) potential aligns with current industry demands for multi-target directed ligands, particularly in neurodegenerative disease research. Computational studies suggest the 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde scaffold could interact with both aminergic receptors and enzymatic targets, making it relevant for polypharmacology strategies that dominate contemporary medicinal chemistry.

Quality control protocols for CAS 879047-62-8 typically involve HPLC purity analysis (>98%) and comprehensive spectroscopic characterization (1H/13C NMR, IR, MS). The compound's storage stability under inert atmospheres and compatibility with common solvents (DMSO, ethanol, dichloromethane) facilitate its handling in laboratory settings. These practical advantages contribute to its adoption in high-throughput screening platforms.

Emerging applications extend beyond pharmaceuticals, with recent studies exploring 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde in organic electronics as a precursor for conductive polymers. The compound's electron-donating substituents show promise for modifying HOMO-LUMO gaps in optoelectronic materials, coinciding with the global push for sustainable energy solutions.

Regulatory considerations for 879047-62-8 emphasize proper laboratory safety protocols rather than restrictive classifications. The compound's low ecotoxicity profile in preliminary assessments supports its inclusion in green chemistry initiatives, particularly when used in catalytic asymmetric synthesis – a hot topic in process chemistry optimization.

Market analysts note increasing procurement of 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde by contract research organizations (CROs) specializing in small molecule innovation. The compound's cost-effective synthesis from commercially available precursors makes it attractive for medicinal chemistry outsourcing projects, especially those involving structure-based drug design workflows.

Future research directions may explore the compound's potential in PROTAC technology as a warhead component, or its utility in developing covalent inhibitors – both trending topics in targeted protein degradation research. The 879047-62-8 scaffold's adaptability to click chemistry modifications further expands its potential in chemical biology applications.

For researchers investigating 3-ethoxy-4-(pyrrolidin-1-yl)benzaldehyde, recent methodological advances in microwave-assisted synthesis and flow chemistry have demonstrated improved yields and reduced reaction times. These innovations address common questions about scale-up challenges for specialty chemicals, making the compound more accessible for preclinical development programs.